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Compound of Interest

Compound Name: 2-Iodylbut-2-enedioic acid

Cat. No.: B15413385 Get Quote

Introduction

This technical guide provides an in-depth overview of Iodopropynyl Butylcarbamate (IPBC), a

widely used biocide. While the initial query referenced the chemical formula C4H3IO4,

extensive database searches did not yield a recognized compound with this composition. The

data presented herein pertains to the commercially significant and structurally related

compound, 3-Iodo-2-propynyl N-butylcarbamate, commonly known as IPBC, which has the

chemical formula C8H12INO2.[1] This document is intended for researchers, scientists, and

professionals in drug development and material science who are interested in the properties

and applications of this potent antimicrobial agent.

Physicochemical Data
A summary of the key quantitative properties of Iodopropynyl Butylcarbamate is presented in

Table 1. This data is essential for understanding its behavior in various formulations and

environmental conditions.
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Property Value

Molecular Formula C8H12INO2

Molar Mass 281.093 g·mol−1[1]

Appearance White, crystalline powder[1]

Density 1.575 g/mL[1]

Melting Point 66 °C[1]

Solubility in water 156 mg/L[1]

Table 1: Physicochemical properties of Iodopropynyl Butylcarbamate (IPBC).

Experimental Protocols
Synthesis of Iodopropynyl Butylcarbamate (IPBC)
The synthesis of high-purity IPBC can be achieved through the iodination of propynyl

butylcarbamate. The following protocol is based on established patent literature, which

describes a method that minimizes the formation of di- and tri-iodinated isomers.[2][3]

Materials:

Propynyl butylcarbamate

Sodium iodide (or Potassium iodide)[2][3]

Nonionic surfactant (e.g., alcohol ethoxylates)[2][4]

Sodium hydroxide (50% aqueous solution)[3]

Organic acid (for pH adjustment)[4]

Sodium bisulfite (for pH adjustment)[4]

Deionized water

Procedure:
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Reaction Setup: A reaction vessel is charged with an aqueous solution of a nonionic

surfactant. The concentration of the surfactant should be approximately 15 to 20 weight

percent relative to the propynyl butylcarbamate charge.[4]

Cooling: The surfactant solution is cooled to a temperature range of 0 to 8°C.[4]

Addition of Reactants: While maintaining the temperature between 0-8°C, propynyl

butylcarbamate is added to the cooled surfactant solution with stirring. Subsequently, a 50%

aqueous solution of sodium hydroxide and a solution of sodium iodide dissolved in water are

added.[3] The reaction is carried out at a pH greater than 7.[2][4]

In-situ Iodination: The iodide+ ion is generated in-situ through the oxidation of the iodide salt.

[2][4] This controlled generation of the reactive iodine species is crucial for minimizing the

formation of impurities.

pH Adjustments: The pH of the reaction mass is first made slightly acidic with an organic acid

and then adjusted to approximately 6.6, potentially using sodium bisulfite.[4]

Temperature Ramping: The temperature of the reaction mixture is gradually increased to a

temperature below 59°C. Following this, the temperature is ramped down to 25 to 30°C.[4]

Isolation and Purification: The reaction mass is further cooled to room temperature with

agitation. The resulting solid product is filtered, washed with water, and dried to a constant

weight at a temperature ranging from 25 to 45°C.[2][4]

Mechanism of Action
Iodopropynyl Butylcarbamate is a broad-spectrum fungicide and biocide.[1][5] Its primary

mechanism of action involves the disruption of essential cellular processes in microorganisms.

[5][6]

The key molecular interactions of IPBC include:

Enzyme Inhibition: IPBC is known to react with sulfhydryl groups (-SH) present in the amino

acid cysteine within proteins and enzymes.[6] This interaction can lead to the inactivation of

enzymes that are vital for cellular respiration and other metabolic pathways necessary for

microbial survival.[6]
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Alteration of Cell Membrane Permeability: The Fungicide Resistance Action Committee

(FRAC) classifies IPBC in Group 28, which includes compounds that act by altering cell

membrane permeability.[1]

Cholinesterase Inhibition: As a carbamate, IPBC can also act as a cholinesterase or

acetylcholinesterase (AChE) inhibitor. It forms an unstable complex with these enzymes by

carbamoylating their active sites, leading to reversible inhibition.[7]

The presence of the iodopropynyl group is believed to be the active moiety responsible for

targeting microbial enzymes and cell membranes, ultimately leading to cell death.[6] This

multifaceted mechanism of action makes IPBC effective against a wide range of fungi, molds,

and bacteria.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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